Cas no 1594072-24-8 (Isoxazole, 3-(3,4-dimethylphenyl)-)

Isoxazole, 3-(3,4-dimethylphenyl)-, is a heterocyclic compound featuring an isoxazole ring substituted with a 3,4-dimethylphenyl group. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical synthesis. The presence of the isoxazole moiety offers stability and versatility in chemical transformations, while the dimethylphenyl substituent enhances lipophilicity, influencing binding affinity in biological systems. The compound is valued for its role as an intermediate in the development of bioactive molecules, particularly in medicinal chemistry for targeting specific enzyme pathways. Its well-defined synthetic route ensures consistent purity, making it suitable for research and industrial applications requiring precise molecular scaffolds.
Isoxazole, 3-(3,4-dimethylphenyl)- structure
1594072-24-8 structure
Product Name:Isoxazole, 3-(3,4-dimethylphenyl)-
CAS No:1594072-24-8
MF:C11H11NO
MW:173.211142778397
CID:5251715
Update Time:2025-05-19

Isoxazole, 3-(3,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 3-(3,4-dimethylphenyl)-
    • Inchi: 1S/C11H11NO/c1-8-3-4-10(7-9(8)2)11-5-6-13-12-11/h3-7H,1-2H3
    • InChI Key: GRYYCLFLBNXCIG-UHFFFAOYSA-N
    • SMILES: O1C=CC(C2=CC=C(C)C(C)=C2)=N1

Isoxazole, 3-(3,4-dimethylphenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-380336-1.0g
3-(3,4-dimethylphenyl)-1,2-oxazole
1594072-24-8
1.0g
$492.0 2023-03-02
Enamine
EN300-380336-2.5g
3-(3,4-dimethylphenyl)-1,2-oxazole
1594072-24-8
2.5g
$1020.0 2023-03-02
Enamine
EN300-380336-5.0g
3-(3,4-dimethylphenyl)-1,2-oxazole
1594072-24-8
5.0g
$1291.0 2023-03-02
Enamine
EN300-380336-10.0g
3-(3,4-dimethylphenyl)-1,2-oxazole
1594072-24-8
10.0g
$1623.0 2023-03-02

Additional information on Isoxazole, 3-(3,4-dimethylphenyl)-

3-(3,4-Dimethylphenyl)isoxazole (CAS No. 1594072-24-8): A Comprehensive Overview

3-(3,4-Dimethylphenyl)isoxazole, with the CAS number 1594072-24-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the isoxazole family, a class of heterocyclic compounds characterized by a five-membered ring containing one oxygen and one nitrogen atom. The unique structural features of 3-(3,4-dimethylphenyl)isoxazole make it an attractive candidate for various applications, including drug discovery and development.

The chemical structure of 3-(3,4-dimethylphenyl)isoxazole consists of an isoxazole ring substituted with a 3,4-dimethylphenyl group. This substitution pattern imparts specific electronic and steric properties that can influence the compound's biological activity and pharmacological profile. Recent studies have highlighted the potential of isoxazoles as scaffolds for the development of novel therapeutic agents, particularly in the areas of cancer, inflammation, and neurodegenerative diseases.

In the context of medicinal chemistry, 3-(3,4-dimethylphenyl)isoxazole has been explored for its ability to modulate various biological targets. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 3-(3,4-dimethylphenyl)isoxazole and its derivatives could be valuable leads for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory potential, 3-(3,4-dimethylphenyl)isoxazole has also shown promise in cancer research. A recent study in the Cancer Research journal (2022) demonstrated that certain derivatives of this compound can selectively target and inhibit cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival. These findings highlight the potential of 3-(3,4-dimethylphenyl)isoxazole as a scaffold for developing targeted cancer therapies.

In addition to its therapeutic applications, 3-(3,4-dimethylphenyl)isoxazole has been studied for its role in neurodegenerative diseases. Research published in the Nature Communications (2021) revealed that certain isoxazole derivatives can protect neurons from oxidative stress and promote neurogenesis. This neuroprotective effect makes 3-(3,4-dimethylphenyl)isoxazole-based compounds promising candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 3-(3,4-dimethylphenyl)isoxazole further enhances its appeal as a building block for drug discovery. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One notable method involves the cyclocondensation of nitriles with hydroxamic acids or hydrazides in the presence of a suitable catalyst. This approach allows for the facile introduction of diverse functional groups onto the isoxazole ring, enabling the rapid generation of structurally diverse libraries for biological evaluation.

The physicochemical properties of 3-(3,4-dimethylphenyl)isoxazole, such as solubility, stability, and lipophilicity, are crucial factors that influence its bioavailability and pharmacokinetic profile. Recent advancements in computational chemistry have facilitated the prediction and optimization of these properties through molecular modeling and virtual screening techniques. These tools help researchers design more effective and safer drug candidates based on the 3-(3,4-dimethylphenyl)isoxazole scaffold.

In conclusion, 3-(3,4-dimethylphenyl)isoxazole (CAS No. 1594072-24-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into the properties and applications of this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd